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The MPEG-5 Essential Video Coding (EVC) standard presents a novel dual-profile approach to
video compression, starkly dividing its licensing framework to address the complexities and
uncertainties that have historically plagued codec adoption. This guide provides a detailed
comparison of the licensing terms for the MPEG-5 EVC baseline and main profiles, offering
clarity for researchers, scientists, and professionals in drug development who increasingly rely
on video data for analysis, collaboration, and dissemination.

The EVC standard, finalized in April 2020, is structured to offer a highly flexible and predictable
licensing environment. Its baseline profile is designed to be entirely royalty-free, while the main
profile incorporates more advanced, patented technologies that necessitate licensing
agreements. This bifurcation aims to provide a baseline of high-quality, accessible video
compression for all, with the option to achieve greater efficiency for those willing to engage with
patent licensing.[1]

Comparative Analysis of Licensing Terms

The core distinction in the licensing of MPEG-5 EVC lies in the intellectual property
underpinning each profile.
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Feature

MPEG-5 EVC Baseline
Profile

MPEG-5 EVC Main Profile

Licensing Model

Royalty-Free

Fair, Reasonable, and Non-
Discriminatory (FRAND)

Core Technologies

Utilizes technologies that are
over 20 years old or have

royalty-free licensing terms.

Includes newer, patented
coding tools for enhanced

compression efficiency.[1][2]

Key Patent Holders

N/A (Designed to be free of

patent royalties)

Samsung, Huawei, Qualcomm,
and other contributors.[2][3][4]

[SIEEI718]OI[10]

Licensing Costs

$0

Specific royalty rates, annual
caps, and other fees are
subject to the licensing terms
of individual patent holders or
a patent pool. As of late 2025,
publicly available, detailed
quantitative licensing terms
from the key patent holders
remain elusive, despite their
commitment to announce them
by April 2022.[3][4][5][6][7][8]
[o)[11]

Patent Pool

Not Applicable

No formal patent pool has
been publicly announced.
Licensing is expected to be
handled either individually with
patent holders or through a

potential future patent pool.[12]

Flexibility

N/A

Tools in the main profile can be
individually enabled or
disabled, allowing
implementers to manage
features and potential royalty
obligations.[13][14]
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Experimental Data and Performance

While specific licensing costs for the main profile are not publicly detailed, performance
comparisons highlight the trade-offs between the two profiles. The baseline profile offers
significant bitrate savings over older standards like AVC (H.264). The main profile, in turn,
demonstrates compression efficiency comparable to or better than HEVC (H.265).

Experimental Protocol: Performance evaluations of EVC are typically conducted using a
standardized set of test sequences and conditions defined by the Moving Picture Experts
Group (MPEG). The process involves encoding video sequences at various quality levels
(measured by PSNR - Peak Signal-to-Noise Ratio) and comparing the resulting bitrates against
a reference encoder (e.g., AVC or HEVC reference software). The difference in bitrate required
to achieve the same objective quality is reported as the average bitrate savings.

One study indicated that the EVC main profile could achieve up to a 30% encoding gain for
UHD footage and 25% for 1080p60 footage compared to HEVC.[13]

Licensing Pathway Visualization

The logical flow for determining the licensing obligations for MPEG-5 EVC can be visualized as
a decision-making process.

Royalty-Free Implementation

Basic Needs Use Baseline Profile
Higher Efficiency Needed . ) Negotiate with Patent Holders
Use Main Profile FRAND Licensing Required |>———> (e.g., Samsung, Huawei, Qualcomm)
or join a future Patent Pool

@Iecr EVC Profile P

Click to download full resolution via product page
MPEG-5 EVC Licensing Decision Pathway

The Strategic Advantage of a Dual-Profile System
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The creation of a royalty-free baseline profile was a direct response to the complex and often
contentious licensing landscape of previous video codecs like HEVC, which saw the
emergence of multiple patent pools and fragmented licensing demands.[2][12] By providing a
capable, free-to-use option, the EVC standard aims to accelerate adoption and provide a safe
harbor for developers and manufacturers.

For applications where maximum compression is paramount, such as high-resolution scientific
imaging or telemedicine, the main profile offers a pathway to superior performance. The
commitment by major technology contributors—Samsung, Huawei, and Qualcomm—to offer
licenses on FRAND terms was intended to bring predictability to this higher-performance tier.[2]
[BIA151617118]1[9][10] However, the lack of publicly available, concrete licensing terms for the
main profile remains a significant hurdle for widespread adoption of its advanced features.

In conclusion, the MPEG-5 EVC standard's licensing structure is a significant evolution in the
world of video codecs. The royalty-free baseline profile offers a compelling, risk-free option for
a wide range of applications. The main profile, while promising superior performance, remains
in a state of licensing ambiguity pending the public release of detailed royalty structures from
its key patent holders. Researchers and developers must weigh the performance benefits of
the main profile against the current lack of transparent licensing costs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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